4-(3-Fluoro-4-methylanilino)-4-oxobutanoic acid

• IUPAC Name: 4-(3-fluoro-4-methylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C11H12FNO3/c1-7-2-3-8(6-9(7)12)13-10(14)4-5-11(15)16/h2-3,6H,4-5H2,1H3,(H,13,14)(H,15,16)
• InChI Key: ORPQDVBNPDILBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)O)F
• Molecular Formula: C11H12FNO3
• DSSTOX Substance ID: DTXSID601216240
• Molecular Weight: 225.22 g/mol
• CAS RN: 282542-06-7

Description

“4-(3-Fluoro-4-methylanilino)-4-oxobutanoic acid” is a chemical compound with the molecular formula C11H10FNO3. It has a molecular weight of 223.2 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

4-(3-Fluoro-4-methylanilino)-4-oxobutanoic acid's relevance in chemical synthesis and its properties have been documented in various studies. For instance, the practical synthesis of related fluorinated compounds showcases the intricacies involved in synthesizing such complex molecules. The synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of related compounds, highlights the challenges and innovative methodologies in the field of fluorinated compound synthesis (Qiu, Gu, Zhang, & Xu, 2009).

Biological and Pharmacological Effects

The compound and its analogs have significant biological and pharmacological effects. For example, the biological activity and synthetic methodologies for the preparation of fluoroquinolones, a class of potent antibacterial agents, indicate the broad spectrum of activity against various organisms and the significance in therapeutic applications (da Silva, de Almeida, de Souza, & Couri, 2003). Additionally, chlorogenic acid (CGA), a biologically active dietary polyphenol, has demonstrated various important and therapeutic roles, indicating the potential of related fluorinated compounds in various health-related applications (Naveed et al., 2018).

Environmental Impact

The environmental impact of related compounds, particularly in terms of toxicology and environmental pollution, has been a subject of scientific research. The review on 2,4-D herbicide toxicity highlights the widespread use in agriculture and the resulting environmental and health concerns (Zuanazzi, Ghisi, & Oliveira, 2020). This underscores the importance of understanding the ecological impact of related fluorinated compounds and their derivatives.

Applications in Imaging and Diagnostics

The use of related fluorinated compounds in imaging and diagnostics, particularly in the detection of prostate carcinoma, demonstrates the utility of these compounds in medical imaging techniques. For instance, the meta-analysis on the value of anti-1-amino-3-18F-fluorocyclobutane-1-carboxylic acid PET/CT in the diagnosis of recurrent prostate carcinoma reveals the effectiveness of this imaging technique in medical diagnostics (Ren, Yuan, Wen, & Yang, 2016).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , a widely applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

In the context of suzuki–miyaura coupling reactions, the process involves the oxidative addition of formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new pd–c bond .

Biochemical Pathways

The compound may potentially be involved in various fields of research and industry.

Result of Action

It’s worth noting that similar compounds have been used in the synthesis of various bioactive molecules .

Action Environment

The stability of similar compounds has been noted in the context of suzuki–miyaura coupling reactions, which are known for their mild and functional group tolerant reaction conditions .